(2E)-3-(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylic acid

• IUPAC Name: (E)-3-(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid
• InChI: InChI=1S/C14H16O4/c1-3-17-12-8-11-6-9(2)18-13(11)7-10(12)4-5-14(15)16/h4-5,7-9H,3,6H2,1-2H3,(H,15,16)/b5-4+
• InChI Key: IEVIGEWGDQZBOB-SNAWJCMRSA-N
• Canonical SMILES: CCOC1=C(C=C2C(=C1)CC(O2)C)C=CC(=O)O
• Isomeric SMILES: CCOC1=C(C=C2C(=C1)CC(O2)C)/C=C/C(=O)O
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol

Description

“(2E)-3-(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)acrylic acid” is a chemical compound with the molecular formula C14H16O4 and a molecular weight of 248.27. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various tools such as MolView, which allows for the creation of 3D models of molecules based on their structural formulas. Additionally, Nuclear Magnetic Resonance (NMR) interpretation plays a pivotal role in molecular identifications.

Chemical Reactions Analysis

The analysis of chemical reactions often involves studying the alteration of oxidation states in organic molecules. Electroanalytical tools can be used to investigate redox-active intermediates in these reactions.

Physical And Chemical Properties Analysis

This compound’s physical and chemical properties can be analyzed using various methods. For example, its thermal stability can be monitored using Thermogravimetric Analysis (TGA). Other properties like melting point, boiling point, and density can be found in chemical databases.

Scientific Research Applications

Applications in Polymer and Materials Science

• Polymer Modification and Properties : Acrylate esters, such as 2-ethylhexyl acrylate, are crucial in producing coatings, adhesives, elastomers, and plastics due to their polymerizable double bond and carboxyl group. These compounds can form homopolymers or copolymers with diverse properties for various applications, including superabsorbent polymers and flocculants (IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, 1994).
• Advanced Coatings and Films : Incorporation of benzyl acrylate copolymers into multilayered polyelectrolyte films demonstrates significant advancements in materials science, particularly in creating photoreactive and thermally stable coatings (Macromolecules, 2004).

Chemical Synthesis and Organic Chemistry

• Synthesis Techniques : Improved synthesis methods for benzofuran derivatives highlight the importance of these compounds in developing antiulcer agents and other pharmaceuticals. The methodological advancements offer insights into more efficient and high-yield production processes (West China Journal of Pharmaceutical Sciences, 2010).

Environmental and Safety Applications

• Esterification for Waste Water Treatment : Research into the esterification of acrylic acid with alcohols like 2-ethyl hexanol presents a promising method for recovering acrylic acid from industrial wastewater, demonstrating an innovative approach to waste management and environmental protection (Process Safety and Environmental Protection, 2014).

Safety And Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound.